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Compound of Interest

Compound Name: (DHQ)2AQN

Cat. No.: B8802284

CAS Number: 176097-24-8
Alternate Names: Hydroquinine anthraquinone-1,4-diyl diether

This technical guide provides an in-depth overview of (DHQ)2AQN, a chiral ligand pivotal in
asymmetric synthesis. Tailored for researchers, scientists, and professionals in drug
development, this document details the compound's properties, synthesis, and core
applications, with a focus on experimental protocols and quantitative data.

Core Properties and Specifications

(DHQ)2AQN is a bis-cinchona alkaloid ligand renowned for its efficacy in catalyzing asymmetric
dihydroxylation reactions. Its structural and chemical properties are summarized below.
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Property Value Reference
CAS Number 176097-24-8 [1]
Molecular Formula Cs4Hs6N4Oe6 [1]
Molecular Weight 857.05 g/mol [1]
Appearance Solid

Melting Point 175-180 °C (lit.)

[0]20/D +495°, c =1in

Optical Activity Hiorof
chloroform

Purity =294% [1]

Synthesis of (DHQ)2AQN

The synthesis of (DHQ)2AQN involves the nucleophilic substitution of a dihalogenated
anthraquinone with dihydroquinine. While a specific detailed protocol for (DHQ)2AQN is not
readily available in public literature, the general procedure involves the reaction of 1,4-
dichloroanthraquinone with dihydroquinine in the presence of a base. The synthesis of the
precursor 1,4-dihydroxyanthraquinone (quinizarin) is well-documented and can be achieved by
reacting phthalic anhydride with 4-chlorophenol, followed by hydrolysis.

Conceptual Synthesis Workflow:
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0Os04-(DHQ)2AQN Complex

(Osmylate(Vl) Ester Intermediate)

(Reduced Os(VI) Species)
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[Prepare t-BUOH/H-20 (1:1)]

and add reagents

Coolto 0 °C
[Add Olefin Substrate)
Stir at 0 °C and
Monitor by TLC

Quench with Na2S0s

:

Extract with Ethyl Acetate

Wash with Brine and Dry
(Concentrate in vacuo]

[Purify by Chromatographa
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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